![molecular formula C24H31ClN2O2 B2816441 N-[1-(1-adamantyl)-2-oxo-2-piperidin-1-ylethyl]-4-chlorobenzamide CAS No. 1008985-78-1](/img/structure/B2816441.png)
N-[1-(1-adamantyl)-2-oxo-2-piperidin-1-ylethyl]-4-chlorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-[1-(1-adamantyl)-2-oxo-2-piperidin-1-ylethyl]-4-chlorobenzamide” is a chemical compound with a complex structure. It contains an adamantyl group, which is a bulky and rigid structure derived from adamantane . The compound also contains a piperidinyl group, a chlorobenzamide group, and a 2-oxo-2-piperidin-1-ylethyl group .
Synthesis Analysis
The synthesis of this compound might involve several steps. One possible method could involve the reaction of 1-adamantyl isothiocyanate with various cyclic secondary amines to yield the corresponding N-(1-adamantyl)carbothioamides . Another possible method could involve the reaction of 1-adamantyl isocyanate with various amines .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various techniques such as gas chromatography–mass spectrometry, high-resolution liquid chromatography–mass spectrometry, crystal X-ray diffraction, and spectroscopic methods such as nuclear magnetic resonance, Raman, and infrared spectroscopies .Chemical Reactions Analysis
The chemical reactions involving this compound could involve radical-based functionalization reactions that directly convert diamondoid C–H bonds to C–C bonds, providing a variety of products incorporating diverse functional groups .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its molecular structure. Adamantane derivatives are known for their unique structural, biological, and stimulus-responsive properties .Scientific Research Applications
Synthesis and Antimicrobial Activities
A study by Al-Mutairi et al. (2019) highlighted the synthesis of novel adamantyl-containing compounds, exhibiting broad-spectrum antibacterial activities and effectiveness against Candida albicans. These compounds, including derivatives of thiosemicarbazides and piperidine, show significant potential in addressing various microbial infections (Al-Mutairi et al., 2019).
Antiproliferative Activities
The same study by Al-Mutairi et al. also evaluated the anti-proliferative activity of these compounds towards human tumor cell lines, revealing significant generalized anti-proliferative activity, which suggests potential applications in cancer therapy.
Anti-HIV-1 Activity
El-Emam et al. (2004) synthesized certain adamantyl-containing 1,3,4-oxadiazoles and oxadiazoline-thiones, testing their in vitro activities against HIV-1. Notably, one compound showed a significant reduction in viral replication, indicating potential for antiviral therapies (El-Emam et al., 2004).
Anti-inflammatory Activities
Al-Omar et al. (2010) discussed the synthesis of 5-(1-adamantyl)-4-arylideneamino-3-mercapto-1,2,4-triazoles and related derivatives, showing good or moderate in vivo anti-inflammatory activity. This research suggests the potential of these compounds in developing new anti-inflammatory agents (Al-Omar et al., 2010).
Future Directions
Properties
IUPAC Name |
N-[1-(1-adamantyl)-2-oxo-2-piperidin-1-ylethyl]-4-chlorobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H31ClN2O2/c25-20-6-4-19(5-7-20)22(28)26-21(23(29)27-8-2-1-3-9-27)24-13-16-10-17(14-24)12-18(11-16)15-24/h4-7,16-18,21H,1-3,8-15H2,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHGJSEVSPXUIAX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)C(C23CC4CC(C2)CC(C4)C3)NC(=O)C5=CC=C(C=C5)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H31ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.